Cas no 1248-42-6 (Pitofenone hydrochloride)

• Product Name: Pitofenone hydrochloride
• CAS No: 1248-42-6
• MF: C₂₂H₂₆ClNO₄
• MW: 403.89914560318
• MDL: MFCD01661944
• CID: 213389
• PubChem ID: 121097
• Update Time: 2025-10-28

Pitofenone hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[4-[2-(1-piperidinyl)ethoxy]benzoyl]-, methyl ester, hydrochloride (1:1)
• Pitofenone Hydrochloride
• methyl 2-[4-[2-piperidinoethoxy]benzoyl]benzoate hydrochloride
• Pitofenone Hydrochlo
• 2-[4-(2-Piperidino-aethoxy)-benzoyl]-benzoesaeure-methylester,Hydrochlorid
• 2-[4-(2-piperidino-ethoxy)-benzoyl]-benzoic acid methyl ester,hydrochloride
• methyl 2-[4-(2-piperidin-1-ylethoxy)benzoyl]benzoate hydrochloride
• methyl 2-[4-(2-piperidin-1-ylethoxy)phenyl]carbonylbenzoate hydrochloride
• methyl 2-[4-(2-piperidinoethoxy)benzoyl]benzoate hydrochloride
• DTXCID5026461
• NCGC00164586-01
• HE1ZA4ZBEX
• PITOFENONE HYDROCHLORIDE [WHO-DD]
• PITOFENONE HYDROCHLORIDE [MART.]
• FT-0673951
• methyl 2-(4-(2-piperidinoethoxy)benzoyl)benzoate hcl
• methyl 2-[4-[2-(1-piperidyl)ethoxy]benzoyl]benzoate hydrochloride
• Benzoic acid, 2-(4-(2-(1-piperidinyl)ethoxy)benzoyl)-, methyl ester, hydrochloride
• Pitofenonehydrochloride
• Methyl 2-(4-(2-piperidinoethoxy)benzoyl)benzoate hydrochloride
• L10148
• Baralginketone
• 2-[4-[2-(1-Piperidinyl)ethoxy]benzoyl]benzoic Acid Methyl Ester Hydrochloride
• Benzoic acid, 2-[4-[2-(1-piperidinyl)ethoxy]benzoyl]-, methyl ester, hydrochloride (1:1)
• CS-0034673
• NCGC00164586-02
• Benzoic acid, o-(p-(2-piperidinoethoxy)benzoyl)-, methyl ester, hydrochloride
• Baralgin Ketone Hydrochloride
• CAS-1248-42-6
• SCHEMBL4389235
• DTXSID7046461
• methyl 2-[4-(2-piperidin-1-ylethoxy)benzoyl]benzoate;hydrochloride
• methyl 2-(4-(2-(piperidin-1-yl)ethoxy)benzoyl)benzoate hydrochloride
• CHEMBL2359023
• 4'-(beta-Piperidinoethoxy)-2-(carbomethoxy)benzophenone Etaydrochloride
• HY-110389
• Q27279883
• PITOFENONE HCL
• Tox21_112212_1
• EINECS 214-999-8
• AKOS037515594
• Tox21_112212
• NS00021580
• 1248-42-6
• BS-14806
• PITOPHENONE HCL
• Baralgin
• Pitophenone hydrochloride
• o-(p-(2-Piperidinoethoxy)benzoyl)benzoic acid methyl ester hydrochloride
• UNII-HE1ZA4ZBEX
• Bulgarketone
• ZRFIFDFEDPJBII-UHFFFAOYSA-N
• PITOFENONE HYDROCHLORIDE (MART.)
• Benzoic acid, 2-(4-(2-(1-piperidinyl)ethoxy)benzoyl)-, methyl ester, hydrochloride (9CI)
• DA-56906
• Pitofenone hydrochloride

• MDL： MFCD01661944
• Inchi： 1S/C22H25NO4.ClH/c1-26-22(25)20-8-4-3-7-19(20)21(24)17-9-11-18(12-10-17)27-16-15-23-13-5-2-6-14-23;/h3-4,7-12H,2,5-6,13-16H2,1H3;1H
• InChI Key： ZRFIFDFEDPJBII-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C(C2C=CC=CC=2C(=O)OC)=O)=CC=1)CCN1CCCCC1

Computed Properties

• Exact Mass: 403.15500
• Monoisotopic Mass: 403.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Melting Point: 169-170°C
• Boiling Point: 512 °C at 760 mmHg
• Flash Point: 263.4 °C
• PSA: 55.84000
• LogP: 4.30880

Pitofenone hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Pitofenone hydrochloride

Pitofenone Hydrochloride (CAS No. 1248-42-6): A Comprehensive Overview of Its Properties and Applications

Pitofenone hydrochloride (CAS No. 1248-42-6) is a synthetic compound widely recognized for its pharmacological properties. As a derivative of papaverine, it belongs to the class of spasmolytic agents, which are commonly used to relieve smooth muscle spasms. The compound's unique chemical structure and mechanism of action have made it a subject of interest in both clinical and research settings. In this article, we delve into the key aspects of Pitofenone HCl, including its molecular characteristics, therapeutic uses, and recent advancements in its application.

The chemical name for Pitofenone hydrochloride is 1-(3,4-dimethoxyphenyl)-3-methyl-3-piperidin-1-ylpropan-1-one hydrochloride. Its molecular formula is C₁₇H₂₆ClNO₃, and it has a molecular weight of 327.85 g/mol. The compound is typically a white or off-white crystalline powder, soluble in water and ethanol, which enhances its bioavailability in pharmaceutical formulations. The CAS registry number 1248-42-6 is a unique identifier that ensures precise tracking of this compound in chemical databases and regulatory documents.

One of the most notable applications of Pitofenone HCl is in the treatment of gastrointestinal and biliary disorders. Its spasmolytic effects are attributed to its ability to inhibit phosphodiesterase, leading to increased cyclic AMP levels and subsequent relaxation of smooth muscles. This mechanism is particularly beneficial for conditions like irritable bowel syndrome (IBS) and biliary colic, where muscle spasms cause significant discomfort. Recent studies have also explored its potential in combination therapies, such as with nonsteroidal anti-inflammatory drugs (NSAIDs), to enhance efficacy and reduce side effects.

In addition to its clinical uses, Pitofenone hydrochloride has garnered attention in the field of drug development. Researchers are investigating its pharmacokinetics and pharmacodynamics to optimize dosing regimens and improve patient outcomes. For instance, its half-life and metabolic pathways are critical factors in determining its suitability for long-term use. Moreover, advancements in formulation technology, such as controlled-release tablets, have further expanded its therapeutic potential.

The safety profile of Pitofenone HCl is another area of interest. While it is generally well-tolerated, some patients may experience mild side effects like dizziness or dry mouth. Ongoing pharmacovigilance studies aim to identify rare adverse reactions and ensure its safe use across diverse populations. Regulatory agencies, including the FDA and EMA, have established guidelines for its manufacturing and quality control, underscoring its importance in modern medicine.

From a market perspective, the demand for Pitofenone hydrochloride is driven by its versatility and efficacy. Pharmaceutical companies are increasingly incorporating it into their portfolios, particularly in regions with high prevalence of gastrointestinal disorders. The compound's patent status and generic availability also play a role in its accessibility and affordability, making it a viable option for healthcare providers worldwide.

In conclusion, Pitofenone hydrochloride (CAS No. 1248-42-6) remains a valuable compound in both clinical and research domains. Its spasmolytic properties, coupled with ongoing innovations in drug delivery and formulation, position it as a key player in the treatment of muscle-related disorders. As scientific understanding evolves, so too will the applications and benefits of this remarkable compound.